Cas no 1401100-81-9 (4-(Trifluoromethyl)-2-vinylpyridine)

• Product Name: 4-(Trifluoromethyl)-2-vinylpyridine
• CAS No: 1401100-81-9
• MF: C₈H₆F₃N
• MW: 173.135152339935
• MDL: MFCD28368529
• CID: 4783240
• Update Time: 2025-11-01

4-(Trifluoromethyl)-2-vinylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)-2-vinylpyridine
• 2-ethenyl-4-(trifluoromethyl)pyridine
• Pyridine, 2-ethenyl-4-(trifluoromethyl)-
• 4-(Trifluoromethyl)-2-vinylpyridine

• MDL： MFCD28368529
• Inchi： 1S/C8H6F3N/c1-2-7-5-6(3-4-12-7)8(9,10)11/h2-5H,1H2
• InChI Key： VOUBYUPNSZGSMN-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=C)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(Trifluoromethyl)-2-vinylpyridine

Introduction to 4-(Trifluoromethyl)-2-vinylpyridine (CAS No. 1401100-81-9)

4-(Trifluoromethyl)-2-vinylpyridine, identified by its CAS number 1401100-81-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the pyridine family, which is renowned for its diverse applications in medicinal chemistry. The presence of a trifluoromethyl group and a vinyl substituent makes it a particularly intriguing molecule for synthetic chemists and pharmacologists alike.

The trifluoromethyl group is a key feature of this compound, contributing to its unique chemical properties. This group is known for its ability to enhance metabolic stability, lipophilicity, and binding affinity, making it a popular choice in drug design. In particular, the trifluoromethyl substitution can significantly influence the pharmacokinetic profile of a drug, often leading to improved bioavailability and prolonged half-life.

The vinyl group in 4-(trifluoromethyl)-2-vinylpyridine introduces reactivity that is useful in various synthetic pathways. This double-bonded carbon can participate in addition reactions, polymerizations, and other transformations that are valuable in the development of complex molecular architectures. The combination of these two functional groups makes this compound a versatile building block in organic synthesis.

In recent years, there has been growing interest in the applications of 4-(trifluoromethyl)-2-vinylpyridine in the development of novel pharmaceuticals. Its structural features have been explored in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, researchers have utilized this compound as a precursor in the creation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

The pharmaceutical industry has been particularly keen on exploring the potential of trifluoromethyl-containing compounds due to their favorable pharmacological properties. The electron-withdrawing nature of the trifluoromethyl group can modulate the electronic distribution in a molecule, influencing its interactions with biological targets. This has led to several patents and publications detailing the use of 4-(trifluoromethyl)-2-vinylpyridine in drug discovery programs.

Synthetic methodologies have also seen advancements with the incorporation of 4-(trifluoromethyl)-2-vinylpyridine. Chemists have developed novel catalytic systems that facilitate efficient transformations involving this compound. These methods not only improve yield but also reduce the environmental impact of synthetic processes, aligning with green chemistry principles.

The role of computational chemistry in understanding the behavior of 4-(trifluoromethyl)-2-vinylpyridine cannot be overstated. Advanced modeling techniques have enabled researchers to predict the reactivity and stability of this compound under various conditions. This has accelerated the discovery process by allowing virtual screening and optimization before experimental validation.

In conclusion, 4-(Trifluoromethyl)-2-vinylpyridine (CAS No. 1401100-81-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for synthetic chemists and pharmacologists working on next-generation therapeutics. As research continues to uncover new applications for this molecule, its importance in medicinal chemistry is likely to grow even further.